2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]-2-methylpropyl 4-bromobenzoate

• IUPAC Name: [2-[(1,1-dioxo-1,2-benzothiazol-3-ylidene)amino]-2-methylpropyl] 4-bromobenzoate
• InChI: InChI=1S/C18H17BrN2O4S/c1-18(2,11-25-17(22)12-7-9-13(19)10-8-12)20-16-14-5-3-4-6-15(14)26(23,24)21-16/h3-10H,11H2,1-2H3,(H,20,21)
• InChI Key: BMIGALIAFXHHLQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(COC(=O)C1=CC=C(C=C1)Br)N=C2C3=CC=CC=C3S(=O)(=O)N2
• Molecular Formula: C18H17BrN2O4S
• Molecular Weight: 437.3 g/mol

Description

2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]-2-methylpropyl 4-bromobenzoate, also known as DBIBB, is a chemical compound that has been used in scientific research for its potential therapeutic properties.

Mechanism of Action

The mechanism of action of 2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]-2-methylpropyl 4-bromobenzoate is not fully understood, but it has been proposed that it acts by inhibiting the activity of certain enzymes and signaling pathways involved in cell growth and survival. Specifically, it has been shown to inhibit the activity of protein kinase B (AKT) and extracellular signal-regulated kinase (ERK), which are involved in cell survival and proliferation.
Biochemical and Physiological Effects:
2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]-2-methylpropyl 4-bromobenzoate has been shown to have a variety of biochemical and physiological effects, including reducing oxidative stress and inflammation, inducing apoptosis, and inhibiting cell growth and survival. It has also been shown to improve glucose metabolism in diabetic mice.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]-2-methylpropyl 4-bromobenzoate in lab experiments is its potential therapeutic properties in a variety of diseases. Additionally, it has been shown to have low toxicity in animal studies. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its therapeutic potential.

Future Directions

Future research on 2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]-2-methylpropyl 4-bromobenzoate could focus on further elucidating its mechanism of action and optimizing its therapeutic potential in various diseases. Additionally, studies could investigate the pharmacokinetics and pharmacodynamics of 2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]-2-methylpropyl 4-bromobenzoate in animal models to determine its efficacy and safety in vivo. Finally, research could explore the potential of 2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]-2-methylpropyl 4-bromobenzoate as a drug candidate for clinical trials.

Synthesis Methods

2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]-2-methylpropyl 4-bromobenzoate can be synthesized through a multistep process involving the reaction of 4-bromobenzoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 2-aminobenzisothiazole-3(2H)-one. The final step involves the reaction of the resulting intermediate with 2-(chloromethyl)-2-methylpropane-1,3-diol.

Scientific Research Applications

2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]-2-methylpropyl 4-bromobenzoate has been studied for its potential therapeutic properties in a variety of diseases, including cancer, diabetes, and neurodegenerative disorders. It has been shown to have anticancer properties by inhibiting the growth of cancer cells and inducing apoptosis. Additionally, it has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.